Morusin Morusin Morusin, also known as mulberrochromene, belongs to the class of organic compounds known as 3-prenylated flavones. These are flavones that features a C5-isoprenoid substituent at the 3-position. Thus, morusin is considered to be a flavonoid lipid molecule. Morusin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, morusin is primarily located in the membrane (predicted from logP). Outside of the human body, morusin can be found in fruits. This makes morusin a potential biomarker for the consumption of this food product.
Morusin is an extended flavonoid that is flavone substituted by hydroxy groups at positions 5, 2' and 4', a prenyl group at position 3 and a 2,2-dimethyl pyran group across positions 7 and 8. It has a role as a plant metabolite and an antineoplastic agent. It is a trihydroxyflavone and an extended flavonoid.
Brand Name: Vulcanchem
CAS No.: 62596-29-6
VCID: VC0207952
InChI: InChI=1S/C25H24O6/c1-13(2)5-7-17-22(29)21-19(28)12-20-16(9-10-25(3,4)31-20)24(21)30-23(17)15-8-6-14(26)11-18(15)27/h5-6,8-12,26-28H,7H2,1-4H3
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Molecular Formula: C25H24O6
Molecular Weight: 420.5 g/mol

Morusin

CAS No.: 62596-29-6

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VCID: VC0207952

Molecular Formula: C25H24O6

Molecular Weight: 420.5 g/mol

Morusin - 62596-29-6

CAS No. 62596-29-6
Product Name Morusin
Molecular Formula C25H24O6
Molecular Weight 420.5 g/mol
IUPAC Name 2-(2,4-dihydroxyphenyl)-5-hydroxy-8,8-dimethyl-3-(3-methylbut-2-enyl)pyrano[2,3-h]chromen-4-one
Standard InChI InChI=1S/C25H24O6/c1-13(2)5-7-17-22(29)21-19(28)12-20-16(9-10-25(3,4)31-20)24(21)30-23(17)15-8-6-14(26)11-18(15)27/h5-6,8-12,26-28H,7H2,1-4H3
Standard InChIKey XFFOMNJIDRDDLQ-UHFFFAOYSA-N
Canonical SMILES CC(=CCC1=C(OC2=C(C1=O)C(=CC3=C2C=CC(O3)(C)C)O)C4=C(C=C(C=C4)O)O)C
Appearance Yellow powder
Melting Point 214-216°C
Physical Description Solid
Description Morusin, also known as mulberrochromene, belongs to the class of organic compounds known as 3-prenylated flavones. These are flavones that features a C5-isoprenoid substituent at the 3-position. Thus, morusin is considered to be a flavonoid lipid molecule. Morusin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, morusin is primarily located in the membrane (predicted from logP). Outside of the human body, morusin can be found in fruits. This makes morusin a potential biomarker for the consumption of this food product.
Morusin is an extended flavonoid that is flavone substituted by hydroxy groups at positions 5, 2' and 4', a prenyl group at position 3 and a 2,2-dimethyl pyran group across positions 7 and 8. It has a role as a plant metabolite and an antineoplastic agent. It is a trihydroxyflavone and an extended flavonoid.
Synonyms morusin
PubChem Compound 5281671
Last Modified Nov 11 2021
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